7-Bromo-3-methylimidazo[1,2-a]pyridine

• IUPAC Name: 7-bromo-3-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C8H7BrN2/c1-6-5-10-8-4-7(9)2-3-11(6)8/h2-5H,1H3
• InChI Key: FZZZDKXATURHJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2N1C=CC(=C2)Br
• Molecular Formula: C8H7BrN2
• Molecular Weight: 211.06 g/mol
• CAS RN: 1276026-68-6

Description

7-Bromo-3-methylimidazo[1,2-a]pyridine is a derivative of imidazo[1,2-a]pyridine, which is an important fused bicyclic 5–6 heterocycle. It has been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. Specifically, 2-methylimidazo[1,2-a]pyridine can be formed by reacting 2-amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides with sodium methoxide. This compound can further react with bromine and iodine to provide 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides.

Molecular Structure Analysis

The molecular structure of 7-Bromo-3-methylimidazo[1,2-a]pyridine has been confirmed by X-ray structural analysis. The InChI code for this compound is 1S/C8H7BrN2/c1-6-2-3-11-7(9)5-10-8(11)4-6/h2-5H,1H3.

Chemical Reactions Analysis

The interaction of 2-methylimidazo[1,2-a]pyridine with molecular bromine and iodine leads to the formation of 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium tribromide. This compound can further react with bromine and iodine to provide 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides.

Physical And Chemical Properties Analysis

The physical and chemical properties of 7-Bromo-3-methylimidazo[1,2-a]pyridine include a molecular weight of 211.06. It appears as a white powder with a melting point of 55–57°C. Its IR spectrum includes peaks at 1651 cm-1 (N–H bend), 1597, 1555, 1520, 1452, 1431, 1398, 1383, 1346, 1288, 1248, 1152, 1092, 746 cm-1 (N–H bend), and 680 cm-1 (C–Br stretch).

Scientific Research Applications

Antituberculosis Agents

. . .

Drug Discovery Research

. .

.

Sedative and Anxiolytic Drug

.

Fluorescent Probes

.

Material Science

.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine analogues have been recognized as potential antituberculosis agents . They have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . Additionally, some imidazo[1,2-a]pyridine derivatives have been identified as covalent anticancer agents .

Mode of Action

Imidazo[1,2-a]pyridine analogues have been reported to exhibit significant activity against mdr-tb and xdr-tb . This suggests that these compounds may interact with specific targets in the tuberculosis bacteria to inhibit their growth.

Biochemical Pathways

Given the reported activity of similar compounds against tuberculosis bacteria , it can be inferred that this compound may interfere with the biochemical pathways essential for the survival and replication of these bacteria.

Result of Action

Based on the reported activity of similar compounds, it can be inferred that this compound may lead to the inhibition of growth or death of tuberculosis bacteria .

Safety and Hazards

The safety information for 7-Bromo-3-methylimidazo[1,2-a]pyridine indicates that it should be handled with care. The compound has been assigned the GHS07 pictogram, with the signal word “Warning” and the hazard statement H302.

Future Directions

Imidazo[1,2-a]pyridine derivatives have been recognized for their wide range of applications in medicinal chemistry. They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). Therefore, future research may focus on developing new TB drugs based on the imidazo[1,2-a]pyridine scaffold.